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Compound of Interest

Compound Name: ACTH (1-17)

Cat. No.: B612772 Get Quote

Technical Support Center: ACTH (1-17)
Welcome to the technical support center for ACTH (1-17). This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during in vitro experiments with this peptide. Here you will find

troubleshooting guides and frequently asked questions (FAQs) to enhance the solubility and

stability of ACTH (1-17) for reliable and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving lyophilized ACTH (1-17)?

A1: The primary recommended solvent for ACTH (1-17) is sterile, deionized water. Several

suppliers indicate that ACTH (1-17) is soluble in water.[1] For peptides that are difficult to

dissolve in water alone, alternative strategies can be employed.

Q2: My ACTH (1-17) peptide won't dissolve completely in water. What should I do?

A2: If you encounter solubility issues with water, consider the following options:

Sonication: Brief periods of sonication can help break up aggregates and facilitate

dissolution.

pH Adjustment: Since ACTH (1-17) has a net positive charge at neutral pH, dissolving it in a

slightly acidic solution (e.g., 10%-30% acetic acid) can improve solubility.
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Organic Solvents: For highly hydrophobic peptides, it is recommended to first dissolve the

peptide in a small amount of a polar aprotic solvent like dimethyl sulfoxide (DMSO) and then

slowly add the aqueous buffer to the desired concentration.[2][3]

Q3: What is the recommended storage condition for lyophilized and reconstituted ACTH (1-
17)?

A3:

Lyophilized Powder: Store desiccated at -20°C for long-term stability.[4][5]

Reconstituted Solutions: For short-term storage (2-7 days), keep at 4°C. For long-term

storage, it is advisable to aliquot the solution into single-use volumes and store at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[1][4][5] Adding a carrier protein like 0.1% Bovine

Serum Albumin (BSA) or Human Serum Albumin (HSA) can also improve stability for long-

term storage.[4][5]

Q4: How stable is ACTH (1-17) in solution at room temperature?

A4: While lyophilized ACTH is stable for up to 3 weeks at room temperature, reconstituted

solutions are less stable.[4][5] It is recommended to prepare fresh solutions for each

experiment. If temporary storage at room temperature is necessary, it should be for the shortest

duration possible, ideally no more than a few hours.
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Issue Possible Cause Recommended Solution

Precipitation upon adding to

buffer

The peptide has low solubility

in the final buffer conditions

(e.g., pH, salt concentration).

First, dissolve the peptide in a

minimal amount of a suitable

solvent (e.g., water, DMSO) to

create a concentrated stock

solution. Then, slowly add the

stock solution to your

experimental buffer with gentle

vortexing.

Cloudy or hazy solution
The peptide may be forming

aggregates.

Briefly sonicate the solution in

an ice bath. You can also try

gentle warming (to 37°C) to aid

dissolution.[1] Ensure the final

solution is clear before use.

Inconsistent experimental

results

Peptide degradation due to

improper storage or multiple

freeze-thaw cycles.

Aliquot stock solutions into

single-use vials and store them

at -20°C or -80°C. Use a fresh

aliquot for each experiment.

Avoid repeated freezing and

thawing.[1][4][5]

Low biological activity

The peptide may have

degraded, or the concentration

is inaccurate due to incomplete

dissolution.

Ensure the peptide is fully

dissolved before use. Use a

fresh vial of lyophilized peptide

if degradation is suspected.

Verify the peptide

concentration using a suitable

method if possible.

Data Presentation
Table 1: Solubility of ACTH (1-17) in Common Solvents
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Solvent Reported Solubility Notes

Water Soluble
Generally the first choice for

reconstitution.

Phosphate-Buffered Saline

(PBS), pH 7.2

Approximately 5 mg/mL (for

ACTH 18-39)

While specific data for ACTH

(1-17) is limited, related

fragments show good solubility

in PBS.[2]

DMSO (Dimethyl sulfoxide) Soluble

Useful for creating

concentrated stock solutions,

which can then be diluted in

aqueous buffers.

Acetonitrile Soluble

Can be used as an alternative

to DMSO for initial

solubilization.

Note: Specific quantitative solubility data for ACTH (1-17) is not widely available in the

searched literature. The information provided is based on manufacturer recommendations and

data for related ACTH fragments.

Table 2: Storage and Stability Recommendations for ACTH (1-17)
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Form
Storage

Temperature
Duration Recommendations

Lyophilized Powder -20°C Long-term

Store in a desiccator

to protect from

moisture.

Reconstituted in

Water/Buffer
4°C 2-7 days

Prepare fresh if

possible.

Reconstituted in

Water/Buffer
-20°C or -80°C Months

Aliquot to avoid

freeze-thaw cycles.

Consider adding a

carrier protein (0.1%

HSA or BSA).[4][5]

Experimental Protocols
Protocol: In Vitro cAMP Production Assay

This protocol describes a method to measure the ability of ACTH (1-17) to stimulate cyclic AMP

(cAMP) production in cells expressing the melanocortin 1 receptor (MC1R).

Materials:

HEK293 cells stably expressing human MC1R

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Opti-MEM I Reduced Serum Medium

ACTH (1-17)

IBMX (3-isobutyl-1-methylxanthine)
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cAMP assay kit (e.g., TR-FRET based)

96-well cell culture plates

Procedure:

Cell Culture: Culture HEK293-hMC1R cells in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well

and allow them to adhere overnight.

Ligand Preparation: Prepare a stock solution of ACTH (1-17) in sterile water. Perform serial

dilutions in Opti-MEM I containing 0.5 mM IBMX to achieve the desired final concentrations

(e.g., ranging from 1 pM to 1 µM). IBMX is a phosphodiesterase inhibitor that prevents cAMP

degradation.

Cell Stimulation:

Aspirate the culture medium from the cells.

Wash the cells once with warm PBS.

Add the ACTH (1-17) dilutions to the respective wells.

Incubate the plate at 37°C for 30 minutes.

cAMP Measurement:

Lyse the cells according to the cAMP assay kit manufacturer's instructions.

Perform the cAMP measurement following the kit's protocol. This typically involves adding

detection reagents and measuring the signal (e.g., fluorescence) on a plate reader.

Data Analysis:

Generate a standard curve using the cAMP standards provided in the kit.
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Calculate the concentration of cAMP produced in each well based on the standard curve.

Plot the cAMP concentration against the log of the ACTH (1-17) concentration to generate

a dose-response curve and determine the EC50 value.

Visualizations
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ACTH (1-17) Solubility Workflow

Lyophilized ACTH (1-17)

Dissolve in sterile water

Is the solution clear?

Solution ready for use

Yes

Troubleshoot

No

Sonicate briefly

Option 1

Dissolve in minimal DMSO

Option 2

Slowly dilute with aqueous buffer
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ACTH (1-17) Signaling Pathway via MC1R

Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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